Vosoritide vs. Placebo: Pivotal Phase 3 AGV Difference and Height Z-Score Improvement in Children Aged 5-14 Years
In the pivotal 52-week Phase 3 randomized, double-blind, placebo-controlled trial (NCT03197766) enrolling 121 children aged 5-14 years with achondroplasia, daily subcutaneous vosoritide 15 μg/kg produced an adjusted mean difference in annualized growth velocity (AGV) of +1.57 cm/year compared to placebo (95% CI: 1.22-1.93, p<0.0001) [1]. Height Z-score, a secondary endpoint, showed an adjusted mean difference of +0.28 in favor of vosoritide (95% CI: 0.17-0.39) [2]. These results represent the first randomized controlled evidence of targeted pharmacotherapy improving growth in achondroplasia and formed the basis of FDA accelerated approval [3].
| Evidence Dimension | Change in Annualized Growth Velocity (AGV) from Baseline at 52 Weeks |
|---|---|
| Target Compound Data | Vosoritide group mean AGV: 5.67 (SD 0.98) cm/year |
| Comparator Or Baseline | Placebo group mean AGV: 4.10 (SD 1.02) cm/year; adjusted mean difference +1.57 cm/year (95% CI 1.22-1.93) |
| Quantified Difference | +1.57 cm/year (adjusted mean difference) |
| Conditions | Phase 3, randomized, double-blind, placebo-controlled, multicenter trial; children aged 5-14 years with achondroplasia and open epiphyses; daily subcutaneous injection 15 μg/kg for 52 weeks |
Why This Matters
This provides the only Phase 3 placebo-controlled regulatory-grade evidence for any FDA-approved achondroplasia therapy, establishing the benchmark AGV improvement (+1.57 cm/year) against which all investigational agents are compared.
- [1] Savarirayan R, et al. Once-daily, subcutaneous vosoritide therapy in children with achondroplasia: a randomised, double-blind, phase 3, placebo-controlled, multicentre trial. Lancet. 2020;396(10252):684-692. doi:10.1016/S0140-6736(20)31541-5 View Source
- [2] BioMarin Pharmaceutical Inc. BioMarin Announces The Lancet Publishes Detailed Vosoritide Phase 3 Data. September 8, 2020. View Source
- [3] U.S. Food and Drug Administration. FDA approves first drug to improve growth in children with most common form of dwarfism. November 19, 2021. View Source
